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Compound of Interest

Compound Name: Ethyl valerate

Cat. No.: B1222032

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of
ethyl valerate (also known as ethyl pentanoate), a key fragrance and flavor compound. This
document outlines its core physicochemical properties, details the experimental protocols for
their determination, and presents this information in a clear, accessible format for scientific and
research applications.

Core Physicochemical Data

Ethyl valerate is a colorless liquid with a fruity odor, commonly used in the food and cosmetic
industries.[1] Its fundamental physical properties, boiling point and density, are crucial for its
application in various industrial processes, including formulation, quality control, and chemical
synthesis.

The boiling point and density of ethyl valerate have been determined through various
experimental measurements. The following table summarizes these key values from multiple
sources, providing a consolidated reference.
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Property Value Conditions
Boiling Point 144-145 °C @ 760.00 mm Hg
72-74 °C @ 65.00 mm Hg

Density 0.870-0.875 g/mL @ 25 °C

0.877 g/cm? @ 20 °C

Data sourced from multiple chemical and scientific databases.[2][3][4][5][6]

Experimental Protocols for Property Determination

Accurate determination of boiling point and density is fundamental in chemical analysis. The
following sections detail standard laboratory protocols for measuring these properties for a
liquid compound such as ethyl valerate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7] Several methods can be employed for its determination, with the Thiele tube
method and distillation being common laboratory techniques.[7][8]

Protocol: Thiele Tube Method
This method is advantageous as it requires only a small sample volume.[8]

o Sample Preparation: A small amount (a few milliliters) of ethyl valerate is placed into a small
test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube
containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer. This entire setup is
then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure
even heat distribution.

» Heating: The side arm of the Thiele tube is gently and consistently heated.[8][9] Initially,
trapped air will be expelled from the capillary tube. As the temperature approaches the
boiling point of ethyl valerate, a rapid and continuous stream of bubbles will emerge from
the inverted capillary tube.[9]
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» Measurement: Heating is discontinued once a steady stream of bubbles is observed. The
liquid will begin to cool. The boiling point is recorded as the temperature at which the
bubbling stops and the liquid is drawn into the capillary tube.[8][9]
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Density is a fundamental physical property defined as the mass of a substance per unit
volume.[10] It can be determined by accurately measuring the mass and volume of a sample.

Protocol: Mass and Volume Measurement
This is a straightforward and common method for determining the density of a liquid.[11]

o Mass Measurement of Empty Container: An empty, dry measuring cylinder (or pycnometer
for higher accuracy) is placed on a digital balance, and its mass is recorded after taring the
balance to zero.[11]

e Volume Measurement: A specific volume of ethyl valerate (e.g., 10 mL or 25 mL) is carefully
transferred into the measuring cylinder. The volume should be read at the bottom of the
meniscus with the eye level to the liquid surface to avoid parallax error.[10][11]

» Mass Measurement of Filled Container: The measuring cylinder containing the ethyl
valerate is reweighed, and the new mass is recorded.

o Calculation: The mass of the ethyl valerate is calculated by subtracting the mass of the
empty cylinder from the mass of the filled cylinder. The density is then calculated using the

formula: Density = Mass / Volume.[12]
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Density Determination Workflow
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This guide provides essential data and standardized methodologies for the determination of
ethyl valerate's boiling point and density. Adherence to these protocols will ensure accurate
and reproducible results critical for research, development, and quality assurance applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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